Cas no 1421525-71-4 (3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea)

• Product Name: 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea
• CAS No: 1421525-71-4
• MF: C₂₅H₂₆N₂O₂
• MW: 386.486146450043
• CID: 5857598
• PubChem ID: 71788861
• Update Time: 2025-06-11

3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea
• VU0536601-1
• 1421525-71-4
• AKOS024538372
• 1-benzhydryl-3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea
• F6200-3951

• Inchi： 1S/C25H26N2O2/c28-24(26-18-25(29,22-16-17-22)21-14-8-3-9-15-21)27-23(19-10-4-1-5-11-19)20-12-6-2-7-13-20/h1-15,22-23,29H,16-18H2,(H2,26,27,28)
• InChI Key： AFNWDMABMWOOKW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CNC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)C1CC1

Computed Properties

• Exact Mass: 386.199428076g/mol
• Monoisotopic Mass: 386.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea

Introduction to 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea (CAS No. 1421525-71-4)

3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea, identified by its CAS number 1421525-71-4, is a compound of significant interest in the field of medicinal chemistry. This compound belongs to the class of urea derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclopropyl group, a hydroxyl substituent, and a diphenylmethyl moiety, contribute to its unique chemical and pharmacological properties.

The cyclopropyl group in the molecule is a key structural element that influences its reactivity and biological interactions. Cyclopropane rings are known for their high ring strain, which can lead to unique electronic and steric properties. In this context, the cyclopropyl-substituted urea derivative may exhibit distinct binding affinities and metabolic stability compared to its non-cyclopropyl counterparts. This feature makes it an attractive scaffold for designing novel bioactive molecules.

The hydroxyl group at the 2-position of the cyclopropyl-substituted ethyl chain introduces polarity and hydrogen bonding capability into the molecule. Hydroxyl groups are frequently found in biologically active compounds and can play a crucial role in mediating interactions with biological targets such as enzymes and receptors. The presence of this hydroxyl group may enhance the solubility of the compound and influence its pharmacokinetic profile, making it more suitable for oral administration or other routes of delivery.

The diphenylmethyl group at the 1-position of the urea moiety is another important structural feature. This bulky aromatic group can contribute to hydrophobic interactions and may influence the compound's binding mode to biological targets. Additionally, diphenylmethyl groups are commonly found in pharmaceuticals due to their ability to stabilize molecular structures and improve binding affinity. The combination of these structural elements in 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea suggests potential for diverse biological activities.

Recent research in medicinal chemistry has highlighted the importance of urea derivatives as pharmacophores. Urea functionalities are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea make it a promising candidate for further investigation in these areas. Studies have shown that modifications at the urea nitrogen can significantly alter the biological activity of these compounds, suggesting that this molecule may be further optimized for specific therapeutic applications.

In addition to its potential as a lead compound, 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea may serve as a valuable tool for understanding structure-activity relationships (SAR) in urea derivatives. By systematically varying substituents around the urea core, researchers can gain insights into how different functional groups influence biological activity. This information can be used to design more potent and selective drugs with improved pharmacokinetic properties.

The synthesis of 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic strategies, such as ring-forming reactions or cross-coupling techniques. Similarly, the incorporation of the diphenylmethyl group requires careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

Once synthesized, 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, or animal models to assess efficacy and toxicity. The results from these studies will provide valuable information about the compound's potential therapeutic applications and help guide further development efforts.

The growing interest in natural product-inspired scaffolds has also influenced research on compounds like 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea. Natural products often contain complex structures with multiple functional groups that contribute to their biological activities. By leveraging computational methods and bioinformatics tools, researchers can identify potential natural product derivatives that share structural similarities with known bioactive compounds. This approach has led to the discovery of numerous novel drug candidates with improved pharmacological profiles.

In conclusion, 3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-(diphenylmethyl)urea (CAS No. 1421525-71-4) is a structurally interesting compound with potential applications in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery efforts. By exploring its biological activity and optimizing its structure, researchers may uncover new therapeutic agents with significant clinical benefits.